Cas no 1781648-91-6 (Methyl 2-(5,5-difluoroazepan-4-yl)acetate)
Methyl 2-(5,5-difluoroazepan-4-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- EN300-6571448
- methyl 2-(5,5-difluoroazepan-4-yl)acetate
- 1781648-91-6
- Methyl 2-(5,5-difluoroazepan-4-yl)acetate
-
- Inchi: 1S/C9H15F2NO2/c1-14-8(13)6-7-2-4-12-5-3-9(7,10)11/h7,12H,2-6H2,1H3
- InChI Key: MNEJSCGXXRVUAD-UHFFFAOYSA-N
- SMILES: FC1(CCNCCC1CC(=O)OC)F
Computed Properties
- Exact Mass: 207.10708505g/mol
- Monoisotopic Mass: 207.10708505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.3Ų
Methyl 2-(5,5-difluoroazepan-4-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6571448-0.05g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 0.05g |
$1129.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-0.1g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 0.1g |
$1183.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-0.25g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 0.25g |
$1235.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-0.5g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 0.5g |
$1289.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-1.0g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 1g |
$1343.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-2.5g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 2.5g |
$2631.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-5.0g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 5g |
$3894.0 | 2023-05-30 | ||
| Enamine | EN300-6571448-10.0g |
methyl 2-(5,5-difluoroazepan-4-yl)acetate |
1781648-91-6 | 10g |
$5774.0 | 2023-05-30 |
Methyl 2-(5,5-difluoroazepan-4-yl)acetate Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on Methyl 2-(5,5-difluoroazepan-4-yl)acetate
Methyl 2-(5,5-difluoroazepan-4-yl)acetate: A Comprehensive Overview
The compound Methyl 2-(5,5-difluoroazepan-4-yl)acetate, identified by the CAS number 1781648-91-6, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of esters and features a unique structure that combines a methyl group with a substituted azepane ring. The azepane ring, which is a seven-membered cyclic amine, is further substituted at the 4-position by an acetate group and at the 5-position by two fluorine atoms. This substitution pattern imparts distinct chemical properties to the molecule, making it a subject of interest in contemporary research.
Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms at the 5-position of the azepane ring in Methyl 2-(5,5-difluoroazepan-4-yl)acetate suggests that this compound could exhibit similar beneficial traits. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and esterification reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.
The structural uniqueness of Methyl 2-(5,5-difluoroazepan-4-yl)acetate also makes it a valuable substrate for further chemical modifications. For instance, the ester group can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid or its conjugate base. This versatility opens up avenues for its use in peptide synthesis, where esters are often employed as activating agents for carboxylic acids. Additionally, the azepane ring can serve as a scaffold for constructing more complex molecules with potential bioactivity.
In terms of applications, Methyl 2-(5,5-difluoroazepan-4-yl)acetate has shown promise in the field of medicinal chemistry. Its fluorinated structure may contribute to improved drug-like properties, such as enhanced solubility and reduced susceptibility to enzymatic degradation. Recent research has focused on evaluating its potential as a lead compound for developing novel therapeutic agents targeting various disease states. For example, studies have explored its role in modulating enzyme activity or interacting with specific receptors involved in neurological disorders.
The synthesis and characterization of Methyl 2-(5,5-difluoroazepan-4-yl)acetate have been documented in several scientific journals, showcasing its growing importance in academic and industrial settings. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies underscore the compound's stability under standard storage conditions and its compatibility with common laboratory reagents.
Furthermore, computational chemistry approaches have been utilized to predict the physical and chemical properties of Methyl 2-(5,5-difluoroazepan-4-yl)acetate. Molecular modeling studies have provided insights into its three-dimensional conformation, which is critical for understanding its interactions with biological targets. Such computational analyses complement experimental findings and aid in designing more efficient synthetic strategies or optimizing its bioavailability.
In conclusion, Methyl 2-(5,5-difluoroazepan-4-yl)acetate represents a compelling example of how structural modifications can enhance the utility of organic compounds in diverse fields. Its unique combination of fluorinated substituents and an azepane ring makes it a versatile building block for chemical innovation. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing both basic science and applied technologies.
1781648-91-6 (Methyl 2-(5,5-difluoroazepan-4-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)